Cas no 54223-78-8 (Benzoyl chloride, 2-(acetyloxy)-3,5-dibromo-)

• Product Name: Benzoyl chloride, 2-(acetyloxy)-3,5-dibromo-
• CAS No: 54223-78-8
• MF: C₉H₅Br₂ClO₃
• MW: 356.395200490952
• CID: 1588008
• PubChem ID: 71364805
• Update Time: 2025-04-21

Benzoyl chloride, 2-(acetyloxy)-3,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-(acetyloxy)-3,5-dibromo-
• (2,4-dibromo-6-carbonochloridoylphenyl) acetate
• 2-(acetyloxy)-3,5-dibromoBenzoyl chloride
• DTXSID20788252
• 2,4-Dibromo-6-(chlorocarbonyl)phenyl acetate
• 54223-78-8
• DA-27945

• Inchi： 1S/C9H5Br2ClO3/c1-4(13)15-8-6(9(12)14)2-5(10)3-7(8)11/h2-3H,1H3
• InChI Key： QANRCQUUCPMSDF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)Cl)=C1OC(C)=O)Br

Computed Properties

• Exact Mass: 353.82935
• Monoisotopic Mass: 353.82940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37